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Compound of Interest

Compound Name: 1,3-Diolein-d66

Cat. No.: B15575933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1,3-Diolein-d66, a

deuterated diacylglycerol analog, for its application in advanced research. This document

details its commercial availability, its role as an internal standard in quantitative lipidomics, and

its involvement in cellular signaling pathways.

Commercial Suppliers of 1,3-Diolein-d66
1,3-Diolein-d66 is a specialized research chemical. The following table summarizes the key

quantitative data for this product from a known supplier.
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Application in Quantitative Lipidomics: An
Experimental Workflow
1,3-Diolein-d66 serves as an invaluable internal standard for the accurate quantification of

diacylglycerols (DAGs) in complex biological samples using mass spectrometry-based

lipidomics. Its deuteration renders it chemically identical to its endogenous counterpart, 1,3-

diolein, but distinguishable by its higher mass. This allows for precise correction of sample loss

during extraction and variations in ionization efficiency during analysis.

Below is a generalized experimental workflow for the quantification of DAGs using 1,3-Diolein-
d66 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15575933?utm_src=pdf-body
https://www.benchchem.com/product/b15575933?utm_src=pdf-body
https://www.benchchem.com/product/b15575933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample
(e.g., cells, tissue, plasma)

Spike with
1,3-Diolein-d66 Internal Standard

Lipid Extraction
(e.g., Folch or MTBE method)

Liquid Chromatography
(LC) Separation

Mass Spectrometry
(MS/MS) Detection

Peak Integration of Endogenous
DAG and 1,3-Diolein-d66

Calculate Peak Area Ratio
(Endogenous DAG / 1,3-Diolein-d66)

Quantification using
Standard Curve

Final_Result

Final Result:
Absolute Quantification of DAGs

Click to download full resolution via product page

A generalized workflow for quantitative lipidomics using a deuterated internal standard.
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Detailed Experimental Protocol: Quantification of
Diacylglycerols by LC-MS/MS
The following protocol is a representative method for the quantification of diacylglycerol species

from biological samples.

1. Materials and Reagents:

Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile (HPLC or LC-MS grade)

Internal Standard: 1,3-Diolein-d66

Ammonium formate

Ultrapure water

Biological samples (e.g., cell pellets, plasma, tissue homogenates)

2. Sample Preparation and Lipid Extraction:

To a known amount of biological sample (e.g., 1 million cells, 50 µL plasma, or 10 mg tissue

homogenate), add a precise amount of 1,3-Diolein-d66 internal standard.

Perform lipid extraction using a suitable method, such as the Folch method

(chloroform:methanol, 2:1, v/v) or a methyl-tert-butyl ether (MTBE)-based extraction.

Vortex the mixture thoroughly and centrifuge to separate the phases.

Carefully collect the lower organic phase containing the lipids.

Dry the lipid extract under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for

LC-MS/MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):
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Column: A C18 reversed-phase column is commonly used for the separation of

diacylglycerol species.

Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like ammonium

formate.

Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive.

Gradient: A linear gradient from a lower to a higher concentration of mobile phase B is

employed to elute the diacylglycerol species.

Mass Spectrometry (MS):

Ionization Mode: Positive electrospray ionization (ESI) is typically used.

Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for targeted

quantification. Specific precursor-to-product ion transitions for each diacylglycerol species

and for 1,3-Diolein-d66 are monitored.

4. Data Analysis:

Integrate the peak areas for the endogenous diacylglycerol species and the 1,3-Diolein-d66
internal standard.

Calculate the ratio of the peak area of each endogenous diacylglycerol to the peak area of

1,3-Diolein-d66.

Generate a standard curve using known concentrations of non-deuterated 1,3-diolein

standards spiked with the same amount of 1,3-Diolein-d66.

Determine the absolute concentration of each diacylglycerol species in the sample by

comparing their peak area ratios to the standard curve.

Role in Cellular Signaling: The Protein Kinase C
(PKC) Pathway
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1,3-Diolein is a crucial second messenger in cellular signaling, primarily known for its role in the

activation of Protein Kinase C (PKC).[1] The generation of diacylglycerol at the cell membrane,

often initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by

phospholipase C (PLC), triggers the recruitment and activation of PKC isoforms.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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